ethyl 6-(3-chlorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: ethyl 6-(3-chlorophenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C17H17ClN2O3S/c1-3-23-16(22)14-10(2)19-17-20(13(21)7-8-24-17)15(14)11-5-4-6-12(18)9-11/h4-6,9,15H,3,7-8H2,1-2H3
• InChI Key: WOHFDSDQQHQMKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)Cl)C(=O)CCS2)C
• Molecular Formula: C17H17ClN2O3S
• Molecular Weight: 364.8 g/mol
• CAS No.: 608494-17-3

Description

This compound is a derivative of pyrimido[2,1-b][1,3]thiazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Molecular Structure Analysis

The compound contains a pyrimido[2,1-b][1,3]thiazine ring, which is a type of heterocyclic ring. This ring contains nitrogen and sulfur atoms, which can act as multidentate ligands for different metals.

Scientific Research Applications

Synthesis of Novel Heterocycles

The synthesis of new heterocycles utilizing derivatives of the compound has been a significant focus. For instance, the synthesis of pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives has been reported, highlighting a method involving reactions with allylbromide followed by treatment with bromine and subsequent dehydrobromination with ethanolic sodium hydroxide. These synthetic routes open avenues for creating diverse heterocyclic compounds with potential applications in drug development and material science (Ahmed, 2002).

Antimicrobial and Anticancer Activities

Research into the biological activities of derivatives of ethyl 6-(3-chlorophenyl)-8-methyl-4-oxo-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate has yielded promising results, particularly in antimicrobial and anticancer applications. Studies have demonstrated the synthesis of compounds with potent activity against colon HCT-116 human cancer cell lines, suggesting the therapeutic potential of these derivatives in cancer treatment (Abdel-Motaal, Alanzy, & Asem, 2020). Furthermore, novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and evaluated as antibacterial agents, indicating high activities and potential for development into new antibiotics (Azab, Youssef, & El-Bordany, 2013).

Development of New Synthetic Methodologies

Research has also focused on developing new synthetic methodologies for derivatives of the compound, aiming to improve efficiency, yield, and selectivity. These methodologies include the use of ultrasound irradiation to achieve high regioselectivity and significant reduction in reaction times, illustrating advancements in synthetic chemistry techniques that could be broadly applicable (Machado et al., 2011).

Mechanism of Action

The mechanism of action of a compound depends on its intended use or biological activity. Many thiazine derivatives are biologically active and play an important role in the treatment of various diseases.